1-(2-methoxyphenethyl)-4-thioxo-3,4,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-2(5H)-one
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Description
1-(2-methoxyphenethyl)-4-thioxo-3,4,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-2(5H)-one is a useful research compound. Its molecular formula is C16H18N2O2S and its molecular weight is 302.39. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Heterocyclic Compound Development
The chemical compound 1-(2-methoxyphenethyl)-4-thioxo-3,4,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-2(5H)-one belongs to a class of substances involved in the synthesis of polyfunctional fused heterocyclic compounds, which are significant in pharmaceutical chemistry due to their potential biological activities. For instance, Hassaneen et al. (2003) explored the reactions of indene-1,3-diones with amino-thioxopyrimidinones, leading to the formation of various heterocyclic compounds. These reactions are pivotal for synthesizing new molecules with potential therapeutic applications, illustrating the compound's role in advancing heterocyclic chemistry and drug discovery (Hassaneen, T. A. Abdallah, H. A. Abdelhadi, H. M. Hassaneen, & R. Pagni, 2003).
Antimicrobial and Antifungal Investigations
Compounds derived from this compound have been studied for their antimicrobial properties. For example, N. N. Jafar et al. (2017) synthesized derivatives containing heterocyclic compounds and evaluated their antifungal effects against Aspergillus terreus and Aspergillus niger, demonstrating the potential of these compounds in developing new antifungal agents. The research highlights the significance of such compounds in addressing fungal infections, contributing to the field of antimicrobial resistance (N. N. Jafar, Ibtihial M Abdul Mahdi, M. Hadwan, & A. AlameriAmeer, 2017).
Antitumor and Antiproliferative Activities
The structural analogs of this compound have been investigated for their antitumor properties. Xiang et al. (2020) designed and synthesized methoxy naphthyl substituted cyclopenta[d]pyrimidine compounds to study the effect of 3-D conformation on their biological activities. Their research found significant differences in microtubule depolymerizing effects and antiproliferative activities against cancer cell lines, underscoring the compound's potential in cancer therapy (Weiguo Xiang, T. M. Quadery, E. Hamel, L. Luckett-Chastain, M. Ihnat, S. Mooberry, & A. Gangjee, 2020).
Properties
IUPAC Name |
1-[2-(2-methoxyphenyl)ethyl]-4-sulfanylidene-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O2S/c1-20-14-8-3-2-5-11(14)9-10-18-13-7-4-6-12(13)15(21)17-16(18)19/h2-3,5,8H,4,6-7,9-10H2,1H3,(H,17,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITZSJXRLKXQWRX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CCN2C3=C(CCC3)C(=S)NC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.